Cas no 2229477-36-3 (tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate
• CAS No: 2229477-36-3
• MF: C₁₈H₃₃NO₃
• MW: 311.459525823593
• CID: 6574618
• PubChem ID: 165756808
• Update Time: 2025-10-15

tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate
• 2229477-36-3
• tert-butyl 3-{2-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]ethyl}piperidine-1-carboxylate
• EN300-1895270

• Inchi： 1S/C18H33NO3/c1-16(2,3)22-15(21)19-10-6-7-14(11-19)8-9-18(13-20)12-17(18,4)5/h14,20H,6-13H2,1-5H3
• InChI Key： WSMDAMXUOBKOMI-UHFFFAOYSA-N
• SMILES： OCC1(CCC2CN(C(=O)OC(C)(C)C)CCC2)CC1(C)C

Computed Properties

• Exact Mass: 311.24604391g/mol
• Monoisotopic Mass: 311.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate

Introduction to tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate (CAS No. 2229477-36-3)

tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate, with the CAS number 2229477-36-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of piperidines and features a unique structural arrangement that includes a tert-butyl group, a cyclopropyl ring, and a hydroxymethyl functional group. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate involves several steps, including the formation of the cyclopropyl ring and the introduction of the hydroxymethyl group. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical and chemical properties, tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound's stability is influenced by factors such as temperature, pH, and exposure to light. Proper storage conditions are essential to maintain its integrity and efficacy.

The biological activity of tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate has been extensively studied in various contexts. One of its key applications is as an intermediate in the synthesis of pharmaceuticals. Research has shown that this compound can serve as a building block for developing drugs targeting specific receptors or enzymes. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer cell proliferation.

Beyond its role as a synthetic intermediate, tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate has also shown promise in neuropharmacology. Preliminary studies suggest that it may have potential as an agonist or antagonist for specific neurotransmitter receptors. This property makes it an attractive candidate for further investigation in the development of treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate is an important consideration for both research and industrial applications. Toxicological studies have indicated that it is generally well-tolerated at low to moderate concentrations. However, as with any chemical compound, appropriate handling and safety protocols should be followed to minimize potential risks.

In conclusion, tert-butyl 3-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}piperidine-1-carboxylate (CAS No. 2229477-36-3) is a versatile compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an important molecule for further research and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, this compound is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.